![molecular formula C6H6O3 B156158 5-Methylfuran-2-carboxylic acid CAS No. 1917-15-3](/img/structure/B156158.png)
5-Methylfuran-2-carboxylic acid
Overview
Description
5-Methylfuran-2-carboxylic acid is a carboxylic acid derived from the metabolism of the essential amino acid methionine. It is a member of the class of furoic acids that is 2-furoic acid substituted at position 5 by a methyl group . It plays a role as a human urinary metabolite and a rat metabolite .
Synthesis Analysis
The synthesis of 5-Methylfuran-2-carboxylic acid has been reported to be achieved via the selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature . This process provides a high yield of 94.5% at 30 °C and 3.0 MPa H2 in tetrahydrofuran .
Molecular Structure Analysis
The molecular formula of 5-Methylfuran-2-carboxylic acid is C6H6O3 . The InChI code is InChI=1S/C6H6O3/c1-4-2-3-5 (9-4)6 (7)8/h2-3H,1H3, (H,7,8) and the InChIKey is OVOCLWJUABOAPL-UHFFFAOYSA-N . The Canonical SMILES is CC1=CC=C (O1)C (=O)O .
Physical And Chemical Properties Analysis
5-Methylfuran-2-carboxylic acid has a molecular weight of 126.11 g/mol . Its XLogP3-AA value, which is a measure of its lipophilicity, is 1.2 .
Scientific Research Applications
Sustainable Synthesis in Green Chemistry
5-Methylfuran-2-carboxylic acid (MFA) is recognized for its role in sustainable chemistry. Researchers have developed a novel route to synthesize MFA from bio-renewable sources . This method involves the selective hydrogenolysis of 5-hydroxymethyl-2-furancarboxylic acid (HMFA) at ambient temperatures, offering a green alternative to traditional synthesis processes .
Pharmaceutical Applications
In the pharmaceutical industry, MFA derivatives show promise as antibacterial agents. Novel furan derivatives synthesized from MFA have been explored for their potential to combat microbial resistance, highlighting the compound’s significance in medicinal chemistry .
Biochemistry and Biomass Conversion
MFA plays a crucial role in the conversion of biomass into valuable chemicals. It serves as an intermediate in the production of furan-based platform chemicals, which are pivotal in transforming biomass into a spectrum of economically viable compounds .
Industrial Applications
The industrial sector utilizes MFA for its versatility. It’s used in the synthesis of various chemicals and as a potential diesel fuel additive, showcasing its broad applicability in industrial processes .
Material Science
In material science, MFA derivatives are used to create systems with aromatic character. They are involved in reactions that transform furans into other compounds, demonstrating their utility in the development of new materials .
Environmental Applications
MFA’s derivatives are considered as ‘green’ chemicals due to their derivation from lignocellulosic biomass. They are seen as sustainable alternatives to petroleum-derived chemicals, contributing to environmental protection and the reduction of greenhouse gas emissions .
Analytical Chemistry
In analytical chemistry, MFA and its esters are used as standards and reagents. Their well-defined structures and properties make them suitable for various analytical methods, including chromatography and spectrometry .
Food Industry Applications
While direct references to MFA in the food industry are limited, its parent compounds, furans, are significant in food chemistry. They are used in flavor and aroma compounds, and their derivatives are explored for potential food applications .
Future Directions
Mechanism of Action
Target of Action
5-Methylfuran-2-carboxylic acid (MFCA) is a furan derivative that has been found to exhibit antibacterial activity . Its primary targets are bacterial cells, particularly Gram-positive bacteria such as Staphylococcus aureus, Bacillus cereus, and Bacillus subtilis . These bacteria play various roles in human health, from skin flora to potential pathogens.
Mode of Action
It has been suggested that it interacts with the bacterial cell wall and membrane, causing damage and leading to cell death . This is similar to other antimicrobial agents, which often target the integrity of the bacterial cell wall or membrane to exert their effects .
Result of Action
The primary result of MFCA’s action is the inhibition of bacterial growth, particularly in Gram-positive bacteria . It achieves this by damaging the bacterial cell wall and membrane, leading to cell death . This antibacterial activity suggests potential applications of MFCA in treating bacterial infections.
properties
IUPAC Name |
5-methylfuran-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O3/c1-4-2-3-5(9-4)6(7)8/h2-3H,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVOCLWJUABOAPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5021627 | |
Record name | 5-Methyl-2-furancarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5021627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylfuran-2-carboxylic acid | |
CAS RN |
1917-15-3 | |
Record name | 2-Furancarboxylic acid, 5-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001917153 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1917-15-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35552 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Methyl-2-furancarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5021627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methylfuran-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-FURANCARBOXYLIC ACID, 5-METHYL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3J3M51P3V4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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